5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H17BrN2OS
• Molecular Weight: 401.3 g/mol
• IUPAC Name: (5E)-5-[(4-bromophenyl)methylidene]-2-(3,4-dimethylphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17BrN2OS/c1-12-4-9-16(10-13(12)2)21-19-22(3)18(23)17(24-19)11-14-5-7-15(20)8-6-14/h4-11H,1-3H3/b17-11+,21-19?
• InChI Key: IFHMQQVQHQUZLT-XADZQOGUSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC=C(C=C3)Br)/S2)C)C
• SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)Br)S2)C)C

Description

5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound has unique properties that make it suitable for use in scientific research, particularly in the areas of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound works by binding to the active site of enzymes and inhibiting their activity. It has also been shown to have antioxidant properties, which may contribute to its mechanism of action.
Biochemical and Physiological Effects:
5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. This compound has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its ability to inhibit enzyme activity. This makes it a useful tool for studying enzyme inhibition and the mechanism of action of enzymes. However, one limitation of this compound is that it can be toxic at high concentrations. Care must be taken when handling this compound to avoid exposure.

Future Directions

There are several future directions for research on 5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease. Another direction is to study its potential as an anticancer agent. Further research is also needed to fully understand its mechanism of action and its effects on different enzymes.

Synthesis Methods

The synthesis of 5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a complex process that involves several steps. The first step involves the reaction of 4-bromobenzaldehyde with 3,4-dimethylaniline to produce the Schiff base. The Schiff base is then reacted with thiosemicarbazide to produce the thiazolidinone ring. The final step involves the addition of methyl groups to the thiazolidinone ring to produce the final compound.

Scientific Research Applications

5-(4-Bromobenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has potential applications in various scientific research fields. One of the most significant applications of this compound is in the area of biochemistry, where it can be used to study enzyme inhibition. This compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It can also be used to study the mechanism of action of these enzymes.